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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969

Proper disposal of 2-(Diisopropylamino)ethanol is critical due to its hazardous properties.
This guide provides comprehensive procedures for researchers, scientists, and drug
development professionals to safely manage and dispose of this chemical, ensuring
compliance with safety regulations and minimizing environmental impact.

Hazard Identification

2-(Diisopropylamino)ethanol is classified as a hazardous substance requiring careful
handling at all times. It is a combustible liquid that is harmful if swallowed and toxic upon
inhalation or contact with skin.[1][2][3] Furthermore, it can cause severe skin burns and eye
damage.[1][2] The substance is also categorized as corrosive.[4]

Summary of Hazard Classifications:
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Hazard Classification Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with

Acute toxicity, Dermal Category 3 ]

skin
Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled

) S H314: Causes severe skin

Skin corrosion/irritation Category 1B

burns and eye damage

o EPA Hazardous Waste

Corrosivity

Number D002

Personal Protective Equipment (PPE)

To ensure personal safety when handling 2-(Diisopropylamino)ethanol, the following
personal protective equipment is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[5]

» Skin Protection: Use chemically resistant gloves and wear fire/flame resistant and
impervious clothing that covers the entire body.[1][2][5]

o Respiratory Protection: In areas with inadequate ventilation or where exposure limits may be
exceeded, a full-face respirator with an appropriate cartridge is necessary.[5]

Safe Handling and Storage Procedures

Proper handling and storage are essential to prevent accidents and exposure.
Handling:
o Always work in a well-ventilated area, preferably a chemical fume hood.[1][5]

» Avoid all personal contact, including the inhalation of vapors or mists.[1][2]
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Keep the chemical away from sources of ignition such as heat, sparks, and open flames.[1]

[2]
Prevent the buildup of electrostatic charge.[1][2]
Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]
Keep containers tightly closed and sealed.[1][2]

Any containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[1][2]

Store locked up.[1][5]

Avoid storing near incompatible materials such as oxidizing agents and acids.[1]

Spill Response Procedure

In the event of a spill, immediate and appropriate action must be taken to contain the chemical

and prevent exposure.

Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.
Control Ignition Sources: Remove all sources of ignition from the area.[1][5]

Personal Protection: Don appropriate PPE, including respiratory protection, before entering
the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[1][2]
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e Cleanup: For liquid spills, contain and absorb the spill with sand, earth, or an inert, non-
combustible material.[4] Collect the material using an electrically protected vacuum cleaner
or by wet-brushing.[1][2]

» Disposal: Place the collected waste into a suitable, closed, and properly labeled container for
disposal.[1][2]

Proper Disposal Procedures

2-(Diisopropylamino)ethanol must be disposed of as hazardous waste.[4] Under no
circumstances should it be disposed of down the drain or in regular trash.[5][6]

Step-by-Step Disposal Protocol:

o Professional Disposal Service: The primary method of disposal is to contact a licensed
professional waste disposal service.[1][2] These services are equipped to handle and treat
hazardous chemicals in accordance with federal, state, and local regulations.[4]

 Incineration: This material may be burned in a chemical incinerator that is equipped with an
afterburner and a scrubber to neutralize harmful combustion byproducts.[2]

o Waste Classification: This chemical is classified under EPA hazardous waste number D002
for its corrosive properties.[4]

» Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[2]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[1][2]

Waste Collection and Container Management

o Containers: Collect waste 2-(Diisopropylamino)ethanol in suitable, closed containers that
are properly labeled as hazardous waste.[1][7] The containers must be in good condition,
leak-proof, and made of a compatible material (e.g., avoid aluminum and galvanized
containers).[4][8]
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» Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the
chemical name "2-(Diisopropylamino)ethanol”.

o Storage of Waste: Store waste containers in a designated satellite accumulation area.[8]
Keep containers closed except when adding waste.[6]

Below is a workflow diagram illustrating the decision-making process for the disposal of 2-
(Diisopropylamino)ethanol.
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@Diisopropylamino)ethanol Waste @

Is there a spill?

Assess Waste Type

(Unused Product, Contaminated Material, Empty Container) =elio Splll Response Freseslre,

/

Package in a designated, sealed, and labeled hazardous waste container,

i

Store in a designated Satellite Accumulation Area away from incompatibles.

Contact Environmental Health & Safety (EHS) or licensed waste disposal service.

Arrange for professional pickup and transport.

Final Disposal at an approved facility (e.g., incineration).

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Diisopropylamino)ethanol.
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Transportation for Disposal

When transporting 2-(Diisopropylamino)ethanol for disposal, it must be classified and labeled
according to transportation regulations.

DOT (US) and IMDG Transportation Information:[1]

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Corrosive liquids,
toxic, n.o.s. (2-

DOT (US) 2922 . . 8(6.1) Il
Diisopropylamino

ethanol)

CORROSIVE
LIQUID, TOXIC,

IMDG 2922 N.O.S. (2- 8 (6.1) Il
Diisopropylamino

ethanol)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Diisopropylamino)ethanol proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145969#2-diisopropylamino-ethanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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